Cas no 3966-20-9 (Aceticacid, 2-(heptyloxy)-)

• Product Name: Aceticacid, 2-(heptyloxy)-
• CAS No: 3966-20-9
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 323083
• PubChem ID: 325390
• Update Time: 2025-04-19

Aceticacid, 2-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-heptoxyacetic acid
• Aceticacid, 2-(heptyloxy)-
• AC1L6W5D
• CTK1C6544
• heptyloxy-acetic acid
• Heptyloxy-essigsaeure
• n-Heptyloxyessigsaeure
• NSC294112
• O-Heptyl-glykolsaeure
• O-n-Heptyl-glykolsaeure
• NSC-294112
• SCHEMBL8198788
• 3966-20-9
• DTXSID30315336

• Inchi： 1S/C9H18O3/c1-2-3-4-5-6-7-12-8-9(10)11/h2-8H2,1H3,(H,10,11)
• InChI Key： YMAXCKYGIGCLPM-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CCCCCCC

Computed Properties

• Exact Mass: 174.12564
• Monoisotopic Mass: 174.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 0.978
• Boiling Point: 287.8°Cat760mmHg
• Flash Point: 108°C
• Refractive Index: 1.441
• PSA: 46.53